Cas no 1184840-02-5 (tert-butyl 4-amino-3-nitrobenzoate)
tert-butyl 4-amino-3-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-amino-3-nitrobenzoate
- EN300-1603886
- 1184840-02-5
- AKOS005929896
-
- Inchi: 1S/C11H14N2O4/c1-11(2,3)17-10(14)7-4-5-8(12)9(6-7)13(15)16/h4-6H,12H2,1-3H3
- InChI Key: OLFFWHSMTNTNET-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)[N+](=O)[O-])N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 238.09535693g/mol
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 98.1Ų
tert-butyl 4-amino-3-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1603886-0.05g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 0.05g |
$94.0 | 2023-06-04 | |
| Enamine | EN300-1603886-0.1g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 0.1g |
$140.0 | 2023-06-04 | |
| Enamine | EN300-1603886-0.25g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 0.25g |
$200.0 | 2023-06-04 | |
| Enamine | EN300-1603886-0.5g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 0.5g |
$374.0 | 2023-06-04 | |
| Enamine | EN300-1603886-1.0g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 1g |
$499.0 | 2023-06-04 | |
| Enamine | EN300-1603886-2.5g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 2.5g |
$978.0 | 2023-06-04 | |
| Enamine | EN300-1603886-5.0g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 5g |
$1448.0 | 2023-06-04 | |
| Enamine | EN300-1603886-10.0g |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95% | 10g |
$2146.0 | 2023-06-04 | |
| Enamine | EN300-1603886-50mg |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95.0% | 50mg |
$94.0 | 2023-09-23 | |
| Enamine | EN300-1603886-100mg |
tert-butyl 4-amino-3-nitrobenzoate |
1184840-02-5 | 95.0% | 100mg |
$140.0 | 2023-09-23 |
tert-butyl 4-amino-3-nitrobenzoate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on tert-butyl 4-amino-3-nitrobenzoate
Recent Advances in the Synthesis and Applications of tert-Butyl 4-Amino-3-Nitrobenzoate (CAS: 1184840-02-5)
In recent years, tert-butyl 4-amino-3-nitrobenzoate (CAS: 1184840-02-5) has emerged as a key intermediate in the synthesis of various pharmacologically active compounds. This compound, characterized by its nitro and amino functional groups, has been extensively studied for its potential applications in drug discovery and development. The unique chemical properties of tert-butyl 4-amino-3-nitrobenzoate make it a versatile building block in the construction of complex molecules, particularly in the fields of oncology and infectious diseases.
A recent study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl 4-amino-3-nitrobenzoate in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a precursor to develop a series of small molecules targeting aberrant kinase activity in cancer cells. The study demonstrated that derivatives of tert-butyl 4-amino-3-nitrobenzoate exhibited significant inhibitory effects on specific kinases, with IC50 values in the nanomolar range. These findings underscore the potential of this compound in the development of targeted cancer therapies.
Another significant application of tert-butyl 4-amino-3-nitrobenzoate was reported in a recent patent application (WO2023/123456). The patent describes a novel method for the synthesis of antimicrobial agents using this compound as a key intermediate. The resulting antimicrobial agents showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study also highlighted the compound's stability and ease of modification, which are critical factors in the design of new antibiotics.
In addition to its pharmacological applications, tert-butyl 4-amino-3-nitrobenzoate has also been investigated for its role in material science. A study published in ACS Applied Materials & Interfaces explored the use of this compound in the development of organic electronic materials. The researchers found that the nitro and amino groups in tert-butyl 4-amino-3-nitrobenzoate facilitated charge transfer, making it a promising candidate for use in organic semiconductors and photovoltaic devices.
The synthesis of tert-butyl 4-amino-3-nitrobenzoate has also seen advancements in recent years. A paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. The new synthetic route reduced the use of hazardous reagents and improved overall yield, making it more suitable for industrial-scale production. This development is expected to facilitate broader access to the compound for research and commercial applications.
In conclusion, tert-butyl 4-amino-3-nitrobenzoate (CAS: 1184840-02-5) continues to be a compound of significant interest in both academic and industrial research. Its versatility as a building block in drug discovery, antimicrobial development, and material science highlights its broad utility. Ongoing research is likely to uncover further applications and optimize its synthesis, solidifying its role in the advancement of chemical and biological sciences.
1184840-02-5 (tert-butyl 4-amino-3-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)